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Initial searches and investigations have found that "RBC6" is not a recognized or standard

official name for a human gene or protein, particularly in the context of red blood cells

(erythrocytes).

The term "RBC6" appears in various unrelated scientific contexts, none of which refer to a

specific human protein with expression data across different tissues. The contexts in which

"RBC6" has been identified include:

A strain of Streptococcus thermophilus: In microbiological studies, "RBC6" has been used to

designate a specific strain of this bacterium, particularly in research related to the

fermentation of whey protein.

A chemical inhibitor: "RBC6" is the designation for a small molecule that acts as an inhibitor

of the GTPase RalA, a protein involved in cellular signaling pathways. This is a chemical

compound, not a human protein.

A designation in non-human studies: The term has appeared in research on other organisms,

such as in reference to a cluster of cells in zebrafish embryos.

A citation marker: In some publications, numbers in proximity to "RBC" appear to be part of a

citation format and not a reference to a specific protein.

Given that "RBC6" does not correspond to an official gene or protein in established databases

such as the HUGO Gene Nomenclature Committee (HGNC), it is not possible to provide the
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requested in-depth technical guide on its tissue expression, experimental protocols, or

signaling pathways.

Recommendation for the User:

To proceed with your request, please provide the official gene symbol or full protein name for

the molecule of interest. For example, common and well-characterized red blood cell proteins

include Spectrin (SPTA1, SPTB), Ankyrin (ANK1), Band 3 (SLC4A1), or Glycophorin C

(GYPC).

Once a standard and recognized gene or protein is identified, a comprehensive technical guide

can be developed, including:

Quantitative data on tissue expression from databases like the Genotype-Tissue Expression

(GTEx) portal and the Human Protein Atlas.

Detailed experimental protocols for methods such as immunohistochemistry, western

blotting, and mass spectrometry used to study the protein's expression.

Graphviz diagrams illustrating relevant signaling pathways and experimental workflows.

Without a valid protein identifier, the core requirements of the request cannot be fulfilled. We

are ready to assist further upon receiving the corrected gene or protein information.

To cite this document: BenchChem. [Unable to Identify "RBC6" as a Standard Human Gene
or Protein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678848#rbc6-expression-in-different-tissue-types]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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